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Compound of Interest

Compound Name: Z-Asp(OMe)-OH

Cat. No.: B3005506

An In-Depth Technical Guide on Z-Asp(OMe)-OH

This technical guide provides essential chemical data for Z-Asp(OMe)-OH, a compound of
interest to researchers, scientists, and professionals in the field of drug development and
peptide synthesis.

Core Compound Data

Z-Asp(OMe)-OH, also known by its synonym N-Chz-L-aspartic acid B-methyl ester, is a
derivative of the amino acid L-aspartic acid. It is commonly utilized in peptide synthesis and
other biochemical applications. The following table summarizes its key quantitative identifiers.

Property Value Source
CAS Number 3160-47-2 [1]12113]
Molecular Weight 281.26 g/mol

CH302CCH2CH(NHCO2CH2Cs
Hs)CO2H

Linear Formula

Methodology for Data Compilation

The data presented in this guide has been compiled from reputable chemical supplier
databases and public chemical information repositories. The CAS number and molecular
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weight are standardized identifiers and have been cross-verified across multiple sources to
ensure accuracy. No experimental procedures were conducted; the information is based on
established and published chemical data.

Compound Identification and Properties

The logical relationship between the compound's various identifiers and properties is crucial for
accurate documentation and research. The following diagram illustrates this relationship.
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Caption: Relationship between Z-Asp(OMe)-OH, its synonym, and key identifiers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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